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Compound of Interest

Compound Name: Dibenzyl selenide

Cat. No.: B155906 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Dibenzyl selenide ((C₆H₅CH₂)₂Se), a prominent member of the organoselenium family, is a

compound of increasing interest in chemical synthesis and medicinal chemistry. Its unique

reactivity, centered around the selenium atom, makes it a versatile reagent and a scaffold for

the development of novel therapeutic agents. This guide provides a comprehensive overview of

the chemical properties of dibenzyl selenide, including its synthesis, spectroscopic

characterization, and reactivity. Detailed experimental protocols and visual representations of

key processes are included to support researchers in their laboratory work and drug discovery

efforts.

Chemical and Physical Properties
Dibenzyl selenide is a solid at room temperature with a characteristic odor. Its fundamental

properties are summarized in the table below.
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Property Value

Molecular Formula C₁₄H₁₄Se

Molecular Weight 261.23 g/mol

CAS Number 1842-38-2

Appearance White to off-white solid

Melting Point 45-46 °C

Boiling Point 362.3±31.0 °C (Predicted)

Solubility Soluble in organic solvents like THF

Spectroscopic Characterization
The structural elucidation of dibenzyl selenide relies on various spectroscopic techniques.

Below are the key spectroscopic data for this compound.

Spectroscopic Data Values

¹H NMR (CDCl₃) δ ~7.3 (m, 10H, Ar-H), ~3.7 (s, 4H, CH₂)

¹³C NMR (CDCl₃)
δ ~138 (Ar-C), ~129 (Ar-CH), ~128 (Ar-CH),

~127 (Ar-CH), ~30 (CH₂)

⁷⁷Se NMR
Chemical shifts for dialkyl selenides typically

range from 0 to 400 ppm.

Mass Spectrometry (EI)
Key fragments may include [M]+, [M-C₇H₇]+,

[C₇H₇]+ (m/z = 91)

Synthesis of Dibenzyl Selenide
Several synthetic routes are available for the preparation of dibenzyl selenide. A common and

efficient method involves the reaction of an alkali metal selenide with benzyl halide.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b155906?utm_src=pdf-body
https://www.benchchem.com/product/b155906?utm_src=pdf-body
https://www.benchchem.com/product/b155906?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b155906?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocol: Synthesis from Sodium Selenide
and Benzyl Bromide[1]
Materials:

Selenium powder (Se)

Sodium borohydride (NaBH₄)

Benzyl bromide (C₆H₅CH₂Br)

Tetrahydrofuran (THF), anhydrous

Water, deionized

Nitrogen gas (N₂)

Procedure:

In a round-bottom flask under a nitrogen atmosphere, a solution of sodium selenide (Na₂Se)

is prepared in situ by reacting selenium powder with sodium borohydride in a mixture of THF

and water.[1]

The reaction mixture is stirred at room temperature until the selenium powder is consumed,

resulting in a colorless solution.

Benzyl bromide is then added dropwise to the freshly prepared sodium selenide solution.

The reaction mixture is stirred at room temperature for several hours until the reaction is

complete (monitored by TLC).

Upon completion, the reaction is quenched with water, and the product is extracted with an

organic solvent (e.g., diethyl ether or dichloromethane).

The organic layer is washed with brine, dried over anhydrous sodium sulfate, and the solvent

is removed under reduced pressure.
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The crude product can be purified by recrystallization or column chromatography to yield

pure dibenzyl selenide.

Reactants

Synthesis Product

Selenium (Se)

In situ generation of Sodium Selenide (Na2Se)Sodium Borohydride (NaBH4)

Benzyl Bromide

Nucleophilic Substitution Dibenzyl Selenide
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Synthesis workflow for dibenzyl selenide.

Chemical Reactivity
The chemical reactivity of dibenzyl selenide is primarily governed by the lone pairs of

electrons on the selenium atom, making it a nucleophilic species. It undergoes various

reactions, including oxidation, and can act as a precursor for other organoselenium

compounds.

Oxidation Reactions
Dibenzyl selenide can be oxidized to the corresponding selenoxide and selenone using

various oxidizing agents. The selenoxide can undergo syn-elimination, a useful transformation

in organic synthesis.

Use as a Precursor in Organic Synthesis
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Dibenzyl selenide serves as a precursor for the synthesis of other valuable organoselenium

compounds. For instance, it can be used to introduce the benzylseleno group into organic

molecules.

Reactivity

Products

Dibenzyl Selenide

Oxidation
(e.g., with H2O2) Precursor for other Organoselenium Compounds

Dibenzyl Selenoxide Functionalized Organic Molecules

Dibenzyl Selenone
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Reactivity of dibenzyl selenide.

Applications in Drug Development
Organoselenium compounds, including dibenzyl selenide, have garnered significant attention

in drug development due to their diverse biological activities. While specific data for dibenzyl
selenide is emerging, the broader class of dialkyl selenides exhibits promising anticancer and

antioxidant properties.

The biological activity of such compounds is often linked to their ability to modulate intracellular

redox homeostasis. For instance, they can interact with glutathione (GSH) and other thiols,

influencing cellular signaling pathways that are dependent on the cellular redox state.
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Compound
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Potential role in cellular redox modulation.

Conclusion
Dibenzyl selenide is a valuable organoselenium compound with a rich chemistry that is being

increasingly explored for applications in organic synthesis and drug discovery. This guide has

provided a detailed overview of its chemical properties, synthesis, and reactivity, supported by

experimental protocols and logical diagrams. Further research into the specific biological

mechanisms of action of dibenzyl selenide is warranted to fully exploit its therapeutic

potential.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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